Cas no 100907-40-2 (Pyridine, 2-(4-butylphenyl)-5-pentyl-)

• Product name: Pyridine, 2-(4-butylphenyl)-5-pentyl-
• CAS No: 100907-40-2
• MF: C₂₀H₂₇N
• MW: 281.43508
• CID: 1126532
• PubChem ID: 13493913

Pyridine, 2-(4-butylphenyl)-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(4-butylphenyl)-5-pentyl-
• 2-(4-butylphenyl)-5-pentylpyridine
• SCHEMBL9620521
• 100907-40-2
• 2-(4-Butyl-phenyl)-5-pentyl-pyridine
• DTXSID40542156

• Inchi： InChI=1S/C20H27N/c1-3-5-7-9-18-12-15-20(21-16-18)19-13-10-17(11-14-19)8-6-4-2/h10-16H,3-9H2,1-2H3
• InChI Key： GMXDTWBOVCTUGF-UHFFFAOYSA-N
• SMILES： CCCCCC1=CN=C(C=C1)C2=CC=C(C=C2)CCCC

Computed Properties

• Exact Mass: 281.21451
• Monoisotopic Mass: 281.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89